(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C12H24N2O |
|---|---|
Molecular Weight |
212.33 g/mol |
IUPAC Name |
N-(1-cyclopropylethyl)-3-morpholin-4-ylpropan-1-amine |
InChI |
InChI=1S/C12H24N2O/c1-11(12-3-4-12)13-5-2-6-14-7-9-15-10-8-14/h11-13H,2-10H2,1H3 |
InChI Key |
XYNFKGZVICZYJY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1CC1)NCCCN2CCOCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine typically involves the reaction of cyclopropyl ethylamine with 3-(morpholin-4-yl)propylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve efficient production.
Chemical Reactions Analysis
Types of Reactions
(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.
Substitution Reagents: Halogens and other nucleophiles are commonly used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.
Scientific Research Applications
(1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .
Comparison with Similar Compounds
Comparison with Similar Compounds
| Compound Name | Core Structure | Substituents | Molecular Weight (g/mol) | Key Features | Potential Applications | References |
|---|---|---|---|---|---|---|
| (1-Cyclopropylethyl)[3-(morpholin-4-yl)propyl]amine | Secondary amine linker | Cyclopropylethyl, morpholinopropyl | ~242.3 (estimated) | Conformational restraint, solubility | Drug discovery scaffold | |
| 1-(3-Chlorophenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[3,4-d]pyrimidin-4-amine | Pyrazolopyrimidine core | 3-Chlorophenyl, morpholinopropyl | 388.85 | Kinase inhibition, aromaticity | Anticancer agents | |
| 3-(Morpholin-4-yl)propylamine | Secondary amine linker | Phenylbutyl, morpholinopropyl | 276.42 | Increased lipophilicity, aromatic | CNS therapeutics | |
| [1-(4-Chlorophenyl)butyl][3-(morpholin-4-yl)propyl]amine | Secondary amine linker | 4-Chlorophenylbutyl, morpholinopropyl | 310.86 | Halogen-enhanced binding affinity | Targeted enzyme inhibitors | |
| [(3-Bromo-4-fluorophenyl)methyl][3-(piperidin-1-yl)propyl]amine | Secondary amine linker | Bromofluorophenyl, piperidinylpropyl | 329.25 | Piperidine substitution (vs. morpholine) | GPCR modulation |
Key Observations:
Structural Variations: The cyclopropylethyl group in the target compound provides steric hindrance and metabolic stability compared to bulkier aromatic substituents (e.g., phenylbutyl in or naphthylmethyl in ).
Pharmacological Implications :
- Compounds with pyrazolopyrimidine cores (e.g., ) are often kinase inhibitors, leveraging aromatic stacking interactions. The absence of such a core in the target compound suggests a broader scaffold for diverse targets.
- Halogenated analogs (e.g., 4-chlorophenyl in ) exhibit enhanced binding through halogen bonds, a feature absent in the cyclopropylethyl variant.
Synthetic Accessibility :
- The target compound’s synthesis likely parallels methods for similar amines, such as reductive amination (as seen in ).
Research Findings:
- Morpholine-containing compounds are frequently utilized to optimize aqueous solubility and pharmacokinetics, as demonstrated in thienopyrimidine derivatives (e.g., 2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine derivatives in ).
- Cyclopropyl groups are employed as bioisosteres for tert-butyl or aromatic rings, reducing toxicity while maintaining potency .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
